Cas no 1344335-43-8 (2-Methyl-5-(trifluoromethyl)piperidine)

• Product Name: 2-Methyl-5-(trifluoromethyl)piperidine
• CAS No: 1344335-43-8
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 2101939
• PubChem ID: 64458671
• Update Time: 2025-10-28

2-Methyl-5-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-5-(TRIFLUOROMETHYL)PIPERIDINE
• NE55479
• 2-methyl-5-(trifluoromethyl)piperidine, Mixture of diastereomers
• 2-Methyl-5-(trifluoromethyl)piperidine

• Inchi： 1S/C7H12F3N/c1-5-2-3-6(4-11-5)7(8,9)10/h5-6,11H,2-4H2,1H3
• InChI Key： XYPLIXZKIGGOEU-UHFFFAOYSA-N
• SMILES： FC(C1CNC(C)CC1)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Methyl-5-(trifluoromethyl)piperidine

Professional Introduction to 2-Methyl-5-(trifluoromethyl)piperidine (CAS No. 1344335-43-8)

2-Methyl-5-(trifluoromethyl)piperidine, with the chemical identifier CAS No. 1344335-43-8, is a significant compound in the realm of pharmaceutical chemistry and drug development. This piperidine derivative, characterized by its unique structural motifs, has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both a methyl group at the 2-position and a trifluoromethyl group at the 5-position imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound's molecular structure, featuring a six-membered nitrogen-containing ring with substituents at specific positions, contributes to its potential as an intermediate in the synthesis of various pharmacologically relevant agents. In recent years, the interest in fluorinated heterocycles has surged, driven by their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic profiles and improve drug-like properties.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-Methyl-5-(trifluoromethyl)piperidine in drug discovery. Studies have demonstrated that this compound can serve as a key building block for developing small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its utility in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the methyl and trifluoromethyl groups facilitates optimal interactions with protein binding sites, enhancing the compound's efficacy.

Moreover, the synthesis of 2-Methyl-5-(trifluoromethyl)piperidine has been optimized through various methodologies, including multi-step organic transformations and catalytic processes. These synthetic routes have been refined to ensure high yields and purity, making the compound more accessible for industrial applications. The growing demand for this intermediate has prompted pharmaceutical companies to invest in scalable production methods, ensuring a steady supply for research and development purposes.

In the context of current research trends, 2-Methyl-5-(trifluoromethyl)piperidine has been integrated into diverse therapeutic strategies. For example, its derivatives have been investigated as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier efficiently. The electron-withdrawing nature of the trifluoromethyl group enhances binding interactions with neurological targets, offering promising avenues for therapeutic intervention.

The compound's role in peptidomimetics has also been extensively studied. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. By incorporating 2-Methyl-5-(trifluoromethyl)piperidine into peptidomimetic scaffolds, researchers have developed novel molecules with improved pharmacological profiles. These advancements underscore the compound's versatility and its potential impact on next-generation therapeutics.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when handling 2-Methyl-5-(trifluoromethyl)piperidine. This includes rigorous quality control measures to guarantee consistency and safety throughout the supply chain. Collaborative efforts between academic institutions and pharmaceutical industries have facilitated knowledge sharing and innovation in this domain.

The future prospects of 2-Methyl-5-(trifluoromethyl)piperidine are promising, with ongoing research aiming to uncover new applications and optimize existing ones. As computational tools become more sophisticated, virtual screening methods will continue to play a pivotal role in identifying novel derivatives with enhanced biological activity. Additionally, green chemistry principles are being increasingly adopted to develop sustainable synthetic routes for this compound.

In conclusion, 2-Methyl-5-(trifluoromethyl)piperidine (CAS No. 1344335-43-8) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and functional groups make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research progresses, this compound is expected to contribute significantly to advancements across multiple therapeutic areas.